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Compound of Interest

Compound Name: GS967

Cat. No.: B15589792

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of GS967, a potent and selective inhibitor of the late cardiac sodium current (late
INa).[1] Accurate preparation of stock solutions is critical for ensuring the reliability and
reproducibility of experimental results. These guidelines amalgamate data from various
suppliers and scientific literature to provide a comprehensive resource for researchers.

Compound Information

GS967 (also known as GS-458967) is a small molecule modulator used in cardiovascular and
neurological research.[2][3] Its primary mechanism of action is the inhibition of the persistent
sodium current, with significantly less effect on the peak sodium current.[3][4]

Table 1: Chemical and Physical Properties of GS967
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Property Value Source
CAS Number 1262618-39-2 [1][4][5][6]
Molecular Formula Ci14H7FeN3O [1][2][41[5]16]
Molecular Weight 347.22 g/mol [11[2][4]1[6]
Appearance White to off-white solid [1]

Solubility and Recommended Solvents

GS967 is practically insoluble in water but exhibits good solubility in several organic solvents.
[4][6] The choice of solvent is crucial for achieving the desired concentration and ensuring the
stability of the stock solution.

Table 2: Solubility of GS967 in Common Solvents

Solvent Solubility Notes Source

Use freshly opened,
anhydrous DMSO as

it is hygroscopic,

> 20 mg/mL to 50 which can affect
DMSO mg/mL (approx. 57.6 solubility. Ultrasonic [1112][4115]
mM to 144 mM) treatment may be
needed to fully
dissolve the
compound.

=12 mg/mL to 46 ]
Ultrasonic treatment
Ethanol mg/mL (approx. 34.6 [2][4][5][6]

can aid dissolution.
mM to 132.5 mM)

25 mg/mL (approx. 72
DMF g (app [5]
mM)

For most in vitro applications, DMSO is the recommended solvent due to its high solubilizing
capacity for GS967.
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Experimental Protocols

Preparation of High-Concentration Stock Solution for In
Vitro Use (e.g., 10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting
concentration for serial dilutions in cell-based assays.

Materials:

GS967 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional)

Sterile microcentrifuge tubes or vials
Procedure:
¢ Calculate the required mass of GS967:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 347.22 g/mol x 1000 mg/g = 3.4722 mg
* Weigh the GS967 powder accurately using a calibrated analytical balance.
e Add the appropriate volume of DMSO. For 3.4722 mg of GS967, add 1 mL of DMSO.

» Dissolve the compound. Vortex the solution thoroughly. If precipitation or cloudiness occurs,
sonicate the solution in an ultrasonic bath for a few minutes to aid dissolution.[1]

» Aliquot and store. Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile tubes to avoid repeated freeze-thaw cycles.
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Workflow for Preparing a 10 mM GS967 Stock Solution in DMSO

Preparation
1. Weigh 3.47 mg
of GS967 Powder
Trapsfer powder to tube Cardiac Myocyte
2.Add 1 mL of Voltage-Gated
Anhydrous DMSO Sodium Channel (Nav)

Inhibits

Create solution

generates

3. Vortex and/or Sonicate Late Sodium Current
to Dissolve (INa-L)

Clear solution obtained

Storage

Na+ and Ca2+

4. Aliquot into Overload
Single-Use Tubes
G. Store at -20°C or -80°C) Arrhythmias
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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